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Compound of Interest

Compound Name: Antennapedia peptide tfa

Cat. No.: B15597638 Get Quote

Technical Support Center: Antennapedia Peptide
TFA
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the long-term storage, handling, and use of

lyophilized Antennapedia peptide TFA salt (also known as Penetratin).

Frequently Asked Questions (FAQs)
Q1: How should I store the lyophilized Antennapedia peptide TFA salt for long-term stability?

A1: For long-term storage, lyophilized Antennapedia peptide TFA salt should be stored at

-20°C or colder, with -80°C being optimal for extended periods.[1][2][3] It is crucial to protect

the peptide from moisture and light.[1][2][3][4][5] Store the vial in a desiccator or a sealed

container with a desiccant.[1][5] One supplier suggests that the lyophilized powder is stable for

up to three years at -20°C.[6]

Q2: What is the recommended procedure for reconstituting the lyophilized peptide?

A2: Before opening, allow the vial to warm to room temperature in a desiccator to prevent

condensation.[3][5] Reconstitute the peptide using a sterile, low-pH buffer or solvent.[1] For

cellular applications, sterile phosphate-buffered saline (PBS) is commonly used.[7] If solubility

is an issue, sonication may aid in dissolution.[6]
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Q3: How should I store the reconstituted Antennapedia peptide solution?

A3: Peptide solutions are much less stable than the lyophilized powder.[2][4] For short-term

storage (up to a week), the solution can be kept at 4°C.[3] For longer-term storage, it is

recommended to aliquot the reconstituted peptide into single-use volumes and store them at

-80°C for up to one year.[6][8] Avoid repeated freeze-thaw cycles, as this can lead to peptide

degradation.[2][3][4]

Q4: Can the trifluoroacetate (TFA) salt interfere with my experiments?

A4: Yes, residual TFA from the synthesis and purification process can interfere with biological

assays.[9][10] TFA can alter the pH of the peptide solution and has been shown to inhibit cell

proliferation in some cases.[9][10] If you suspect TFA interference, methods are available to

exchange the TFA counter-ion for one that is more biocompatible, such as hydrochloride (HCl)

or acetate.[11]

Q5: What is the mechanism of cellular uptake for Antennapedia peptide?

A5: The cellular uptake of Antennapedia peptide is a complex process that can occur through

multiple pathways. It is primarily known to be a receptor- and energy-independent process.[2]

The initial step involves an electrostatic interaction between the positively charged peptide and

negatively charged phospholipids on the cell surface.[2] This is followed by a translocation step

across the membrane, which is critically dependent on a tryptophan residue within the peptide

sequence.[2][4] In addition to this direct penetration, at higher concentrations or with certain

cargo, Antennapedia peptide can also utilize endocytic pathways, including macropinocytosis,

clathrin-mediated endocytosis, and caveolae/lipid-raft-mediated endocytosis.[1][3][12]
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Parameter Condition Stability Citations

Lyophilized Powder -20°C Up to 3 years [6]

-80°C

Recommended for

optimal long-term

storage

[1][2][3]

Reconstituted Solution 4°C Up to 1 week [3]

-20°C Up to 1 month [8]

-80°C Up to 1 year [6][8]

Experimental Protocols
Protocol for Antennapedia-Mediated Cargo Delivery into
Cultured Cells
This protocol is a general guideline for the delivery of a fluorescently labeled cargo (e.g., a

protein or oligonucleotide) into mammalian cells using Antennapedia peptide.

Materials:

Lyophilized Antennapedia peptide TFA salt

Cargo molecule (fluorescently labeled)

Sterile, distilled water or sterile PBS (pH 7.4)

Mammalian cell line (e.g., COS-7, HeLa)

Complete cell culture medium (e.g., DMEM with 10% FBS)

24-well tissue culture plates

Fluorescence microscope

Procedure:
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Cell Seeding: Twenty-four hours prior to the experiment, seed the cells into a 24-well plate at

a density that will result in 50-70% confluency on the day of the experiment.

Peptide Reconstitution: Prepare a stock solution of the Antennapedia peptide by

reconstituting the lyophilized powder in sterile water or PBS to a concentration of 1 mM.

Complex Formation (if applicable): If your cargo is not covalently linked to the Antennapedia

peptide, you may need to form a complex through non-covalent interactions. Mix the

Antennapedia peptide and cargo in serum-free medium at the desired molar ratio and

incubate at room temperature for 15-30 minutes.

Cell Treatment:

Wash the cells once with serum-free medium.

Add the Antennapedia-cargo complex (or the covalently linked conjugate) to the cells at a

final concentration typically ranging from 1 to 20 µM for the peptide. The optimal

concentration should be determined empirically.

Incubate the cells at 37°C for 1 to 4 hours. Incubation can also be performed at 4°C to

assess energy-independent uptake.[2]

Washing: After incubation, wash the cells three times with sterile PBS to remove any

peptide-cargo complexes that have not been internalized.

Visualization: Add fresh, complete medium to the cells and visualize the internalization of the

fluorescently labeled cargo using a fluorescence microscope.
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Issue Possible Cause Recommended Solution

Low or no cargo internalization

Inefficient peptide-cargo

complex formation: The ratio of

peptide to cargo may not be

optimal.

Titrate the molar ratio of

Antennapedia peptide to cargo

to find the most efficient

complex for internalization.

Cargo is too large or has an

unfavorable charge: Very large

or highly negatively charged

cargo may be difficult to

internalize.

Consider modifying the cargo

or using a different delivery

strategy. Ensure the net

charge of the complex is

positive.

Cell type is resistant to

transduction: Different cell

lines can have varying

efficiencies of peptide uptake.

Test different cell lines to find

one that is more permissive to

Antennapedia-mediated

delivery.

Degraded peptide: Improper

storage or handling may have

led to peptide degradation.

Use a fresh aliquot of properly

stored and handled

Antennapedia peptide.

High cell toxicity

Peptide concentration is too

high: High concentrations of

the peptide can be toxic to

some cell lines.

Perform a dose-response

experiment to determine the

optimal, non-toxic

concentration of the peptide for

your specific cell line.

TFA interference: Residual

TFA in the peptide preparation

can be cytotoxic.

If toxicity persists at low

peptide concentrations,

consider performing a TFA salt

exchange.

Contamination: The peptide

solution may be contaminated

with bacteria or other

microbes.

Ensure that the peptide is

reconstituted and handled

under sterile conditions. Filter-

sterilize the reconstituted

peptide solution if necessary.

Peptide or cargo appears

aggregated

Poor solubility: The peptide or

cargo may not be fully

Try sonicating the solution to

aid dissolution. Consider using
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dissolved. a different, compatible solvent

for reconstitution. For

hydrophobic peptides, a small

amount of DMSO or DMF can

be used, but these should be

used immediately and not

stored.

Improper storage: Repeated

freeze-thaw cycles can lead to

aggregation.

Always aliquot the

reconstituted peptide into

single-use volumes to avoid

multiple freeze-thaw cycles.
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Caption: Cellular uptake pathways of Antennapedia peptide-cargo complexes.
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Caption: Workflow for Antennapedia-mediated cargo delivery experiment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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